Cas no 129665-16-3 (Naphth[2,1,8-mna]acridine,6-oxide)

• Product Name: Naphth[2,1,8-mna]acridine,6-oxide
• CAS No: 129665-16-3
• Molecular Formula: C₁₉H₁₁NO
• Molecular Weight: 269.29674
• CID: 227367
• PubChem ID: 154330

Naphth[2,1,8-mna]acridine,6-oxide Properties

Names and Identifiers

• Naphth[2,1,8-mna]acridine,6-oxide
• 6-Azabenzo(a)pyrene N-oxide
• Naphtho[2,1,8-mna]acridine 6-oxide
• 129665-16-3
• 6-AZABENZO[A]PYRENE N-OXIDE
• DTXSID40156217
• CCRIS 5255

• InChIKey： JHFSVLSQXYYMAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H11NO/c21-20-16-7-2-1-6-14(16)15-10-8-12-4-3-5-13-9-11-17(20)19(15)18(12)13/h1-11H
• SMILES： C1=CC=C2C3C=CC4C=CC=C5C=CC(=[N+]([O-])C2=C1)C=3C=45

Computed Properties

• Exact Mass: 269.08413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 269.084
• Heavy Atom Count: 21
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94
• Refractive Index: 1.739
• Boiling Point: 516.8°C at 760 mmHg
• Flash Point: 266.4°C
• Density: 1.32